N-cyclopropyl-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide

• Molecular Formula: C25H22N2O4
• Molecular Weight: 414.5 g/mol
• IUPAC Name: N-cyclopropyl-6-(6,7-dimethoxyquinolin-4-yl)oxynaphthalene-1-carboxamide
• InChI: InChI=1S/C25H22N2O4/c1-29-23-13-20-21(14-24(23)30-2)26-11-10-22(20)31-17-8-9-18-15(12-17)4-3-5-19(18)25(28)27-16-6-7-16/h3-5,8-14,16H,6-7H2,1-2H3,(H,27,28)
• InChI Key: ZATGFXTWDKIEKC-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=CN=C2C=C1OC)OC3=CC4=C(C=C3)C(=CC=C4)C(=O)NC5CC5
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: VEGFRINV; VEGFR IN V; VEGFR-IN-V

Description

N-cyclopropyl-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide is a small molecule belonging to the class of organic compounds known as naphthalenecarboxamides. These compounds contain a naphthalene moiety, which bears a carboxylic acid amide group at one or more positions. Naphthalene is a bicyclic compound made up of two fused benzene rings .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

it is likely that the synthesis would involve large-scale reactions with optimized conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the quinoline or naphthalene moieties.

Substitution: The compound can undergo substitution reactions, particularly at the quinoline and naphthalene rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline-N-oxide derivatives, while reduction may produce partially or fully reduced analogs .

Scientific Research Applications

N-cyclopropyl-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including interactions with various enzymes and receptors.

Medicine: Explored for its potential therapeutic effects, particularly in targeting specific molecular pathways.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopropyl-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide involves its interaction with specific molecular targets, such as vascular endothelial growth factor receptor 2 (VEGFR2). This interaction can modulate various signaling pathways, leading to potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

N-(4-((6,7-Dimethoxyquinolin-4-yl)oxy)phenyl)-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide: Shares structural similarities with the target compound but has different substituents on the phenyl ring.

Other naphthalenecarboxamides: Compounds with similar naphthalene cores but different functional groups.

Uniqueness

N-cyclopropyl-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide is unique due to its specific combination of a cyclopropyl group, a quinoline moiety, and a naphthalene core. This unique structure contributes to its distinct chemical and biological properties .